Cas no 2227854-97-7 ((1S)-1-(1,2-oxazol-3-yl)ethan-1-ol)

• Product Name: (1S)-1-(1,2-oxazol-3-yl)ethan-1-ol
• CAS No: 2227854-97-7
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 5873405
• PubChem ID: 165968589
• Update Time: 2023-12-26

(1S)-1-(1,2-oxazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol, α-methyl-, (αS)-
• (S)-1-(isoxazol-3-yl)ethan-1-ol
• (1S)-1-(1,2-oxazol-3-yl)ethan-1-ol
• 2227854-97-7
• EN300-1807959

• Inchi： 1S/C5H7NO2/c1-4(7)5-2-3-8-6-5/h2-4,7H,1H3/t4-/m0/s1
• InChI Key： OJSDNYAMXINJQD-BYPYZUCNSA-N
• SMILES： [C@H](C1=NOC=C1)(O)C

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 222.3±15.0 °C(Predicted)
• pka: 13.17±0.20(Predicted)